Cas no 26846-98-0 (2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole)

2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole is a heterocyclic compound featuring a chloro-substituted tetrahydrobenzothiazole core. This structure imparts reactivity useful in organic synthesis, particularly as an intermediate for pharmaceuticals and agrochemicals. The saturated cyclohexene ring enhances stability while the chloro group offers a versatile site for further functionalization. Its benzothiazole moiety is valuable in medicinal chemistry due to its bioactivity. The compound is typically handled under inert conditions to preserve purity. Suitable for cross-coupling reactions and nucleophilic substitutions, it serves as a key building block in the development of biologically active molecules. Storage recommendations include cool, dry environments to prevent degradation.
2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole structure
26846-98-0 structure
Product Name:2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
CAS No:26846-98-0
MF:C7H8ClNS
MW:173.663119316101
MDL:MFCD08689787
CID:252358
PubChem ID:9812888
Update Time:2025-11-01

2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-chloro-4,5,6,7-tetrahydro-
    • 2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
    • 2-Chlor-4,5,6,7-tetrahydro-benzothiazol
    • 2-chloro-4,5,6,7-tetrahydrobenzothiazole
    • chlorotetrahydrobenzothiazole
    • GA-0920
    • SY224454
    • BBA84698
    • J-508708
    • EN300-89362
    • AKOS005072798
    • FT-0681050
    • F8883-8480
    • 2-Chloro-4,5,6,7-tetrahydrobenzo[d]thiazole
    • A818634
    • W18639
    • SCHEMBL12210600
    • DTXSID10431023
    • 26846-98-0
    • MFCD08689787
    • 2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
    • MDL： MFCD08689787
    • Inchi： 1S/C7H8ClNS/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H2
    • InChI Key： LDJUCUDNAZQFIZ-UHFFFAOYSA-N
    • SMILES： ClC1=NC2=C(CCCC2)S1

Computed Properties

  • Exact Mass: 173.00700
  • Monoisotopic Mass: 173.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 3

Experimental Properties

  • Density: 1.326
  • Boiling Point: 82/0.1mm
  • Flash Point: 130.7°C
  • Refractive Index: 1.594
  • PSA: 41.13000
  • LogP: 2.67530

2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-4,5,6,7-tetrahydro-1,3-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059003421-1g
2-Chloro-4,5,6,7-tetrahydrobenzo[d]thiazole
 26846-98-0 95%
1g
 $439.35 2023-09-02
TRC
C433345-10mg
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
 26846-98-0
10mg
 $ 50.00 2022-06-06
TRC
C433345-50mg
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
 26846-98-0
50mg
 $ 115.00 2022-06-06
TRC
C433345-100mg
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
 26846-98-0
100mg
 $ 160.00 2022-06-06
Apollo Scientific
OR12069-500mg
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
 26846-98-0
500mg
 £220.00 2023-09-02
Apollo Scientific
OR12069-1g
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole
 26846-98-0
1g
 £298.00 2023-09-02
Chemenu
CM386060-250mg
2-Chloro-4,5,6,7-tetrahydrobenzothiazole
 26846-98-0 95%+
250mg
 $180 2024-07-28
Chemenu
CM386060-1g
2-Chloro-4,5,6,7-tetrahydrobenzothiazole
 26846-98-0 95%+
1g
 $448 2024-07-28
abcr
AB235786-500 mg
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole, 95%; .
 26846-98-0 95%
500mg
 €315.00 2023-04-27
abcr
AB235786-1 g
2-Chloro-4,5,6,7-tetrahydro-1,3-benzothiazole, 95%; .
 26846-98-0 95%
1g
 €478.80 2023-04-27

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